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Compound of Interest

Compound Name: (S)-Acenocoumarol

Cat. No.: B564414 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling (S)-Acenocoumarol. The following procedures are

designed to ensure the safe handling and disposal of this potent anticoagulant.

(S)-Acenocoumarol is a coumarin derivative and a vitamin K antagonist. Although a specific

Safety Data Sheet (SDS) for the (S)-enantiomer may not indicate immediate hazards, it is

prudent to handle it with the same precautions as the racemic mixture, Acenocoumarol, which

is classified as hazardous.[1][2]

Personal Protective Equipment (PPE)
To minimize exposure risk, the following personal protective equipment is mandatory when

handling (S)-Acenocoumarol in a laboratory setting.[3][4]

Gloves: Two pairs of powder-free, chemotherapy-grade nitrile gloves that meet the ASTM

D6978 standard are required. The outer glove should be removed immediately after handling

the compound, and the inner glove should be removed upon leaving the work area.

Eye Protection: Chemical safety goggles are necessary to protect against splashes or

airborne particles.

Respiratory Protection: A NIOSH-approved respirator is recommended, especially when

handling the powdered form or when there is a risk of aerosolization.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b564414?utm_src=pdf-interest
https://www.benchchem.com/product/b564414?utm_src=pdf-body
https://www.benchchem.com/product/b564414?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/10010569m.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB01418.pdf?1287004255
https://www.benchchem.com/product/b564414?utm_src=pdf-body
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lab Coat/Gown: A disposable, low-permeability gown with long sleeves and tight-fitting cuffs

should be worn.

Additional Protection: For extensive handling or in case of a spill, consider using a face

shield, hair covers, and shoe covers.

Operational Handling Plan
Follow these step-by-step procedures for the safe handling of (S)-Acenocoumarol:

Preparation and Area Designation:

Conduct all work with (S)-Acenocoumarol in a designated area, such as a chemical fume

hood or a ventilated enclosure, to minimize inhalation exposure.

Ensure that an emergency eyewash station and safety shower are readily accessible.

Assemble all necessary equipment and reagents before starting the experiment.

Handling the Solid Compound:

(S)-Acenocoumarol is typically a white to tan powder.

When weighing the solid, use a balance inside a ventilated enclosure to prevent the

dispersal of fine particles.

Use dedicated spatulas and weighing boats. Clean them thoroughly after use or dispose

of them as hazardous waste.

Solution Preparation:

(S)-Acenocoumarol is soluble in organic solvents like DMSO and DMF.

When dissolving the compound, add the solvent slowly to the solid to avoid splashing.

If preparing aqueous solutions, first dissolve the compound in a minimal amount of an

appropriate organic solvent before diluting with the aqueous buffer. Aqueous solutions are

not recommended for storage for more than one day.
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Post-Handling Procedures:

After handling, wipe down the work area with an appropriate cleaning agent.

Remove and dispose of contaminated PPE in designated hazardous waste containers.

Wash hands thoroughly with soap and water.

Quantitative Data Summary
The following table summarizes key quantitative data for Acenocoumarol, which should be

considered when handling the (S)-enantiomer.

Property Value Source

Molecular Formula C19H15NO6

Molecular Weight 353.3 g/mol

Appearance White to tan powder

Melting Point 196-199°C

Solubility

DMSO: ≥17 mg/mLHeptane:

≥17 mg/mLXylene: ≥17

mg/mLEthanol: ~0.2

mg/mLDMF: ~10 mg/mL

Oral LD50 (Rat) 513 mg/kg

Oral LD50 (Mouse) 1470 mg/kg

Storage Temperature -20°C for long-term storage

Disposal Plan
Proper disposal of (S)-Acenocoumarol and associated waste is crucial to prevent

environmental contamination and accidental exposure.

Solid Waste:
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Collect all unused (S)-Acenocoumarol powder and contaminated disposable materials

(e.g., gloves, weighing paper, pipette tips) in a clearly labeled, sealed hazardous waste

container.

Liquid Waste:

Collect all solutions containing (S)-Acenocoumarol in a designated, sealed hazardous

waste container. Do not pour down the drain.

Decontamination:

Decontaminate all non-disposable equipment (e.g., glassware, spatulas) that has come

into contact with (S)-Acenocoumarol.

Waste Disposal:

Dispose of all hazardous waste through your institution's environmental health and safety

office, following all local, state, and federal regulations.

Experimental Workflow and Safety Precautions
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Workflow for Safe Handling of (S)-Acenocoumarol
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Caption: A diagram illustrating the key stages for the safe handling and disposal of (S)-
Acenocoumarol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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